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Compound of Interest

Compound Name: N-(3-phenoxypropyl)oxan-4-amine

Cat. No.: B13282873

Get Quote

Introduction
N-(3-phenoxypropyl)oxan-4-amine (also known as N-(3-phenoxypropyl)tetrahydro-2H-pyran-

4-amine) is a highly versatile secondary amine building block utilized in the synthesis of

biologically active small molecules and pharmaceutical intermediates. Accurate structural

verification of this compound is critical for downstream synthetic applications and quality

control. This application note provides a definitive, field-proven protocol for the preparation,

acquisition, and interpretation of 1H and 13C Nuclear Magnetic Resonance (NMR) spectra for

this specific molecule.

Mechanistic Principles & Experimental Causality
To ensure a self-validating analytical system, the experimental parameters must be tailored to

the specific chemical environment of the molecule.

Solvent Selection (CDCl3): Deuterated chloroform (CDCl3) is the optimal solvent for

characterizing this secondary amine. Unlike protic solvents (e.g., CD3OD) which cause rapid

deuterium exchange of the amine proton (NH) and erase its signal, or strongly hydrogen-

bonding solvents (e.g., DMSO-d6) which can artificially restrict conformational dynamics,

CDCl3 allows for the observation of the NH proton as a distinct, albeit broad, singlet.
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13C Relaxation Delays (T1): Quaternary carbons, such as the ipso-carbon on the phenoxy

ring, lack attached protons. Consequently, they undergo inefficient dipole-dipole relaxation,

resulting in significantly longer longitudinal relaxation times (T1). A relaxation delay (d1) of at

least 2.0 seconds is mandated to ensure sufficient relaxation and detectable signal intensity

for the ipso-carbon 1.

Nuclear Overhauser Effect (NOE): In standard 1H-decoupled 13C NMR, the NOE

significantly enhances the signals of carbons directly attached to protons. This intensity

disparity serves as a self-validating diagnostic tool: the quaternary ipso-carbon will reliably

present with a much lower peak intensity compared to the protonated ortho, meta, and para

carbons, aiding in automated or manual structural elucidation 2.

Step-by-Step Acquisition Protocol
The following methodology outlines the standard operating procedure for acquiring high-fidelity

NMR data for small molecule amines 3.

Sample Preparation: Weigh 15–20 mg of high-purity N-(3-phenoxypropyl)oxan-4-amine
into a clean glass vial.

Dissolution: Add 0.6 mL of CDCl3 (containing 0.03% v/v Tetramethylsilane, TMS, as an

internal standard). Vortex for 30 seconds until complete dissolution is achieved.

Transfer: Transfer the homogeneous solution into a standard 5 mm NMR tube using a glass

Pasteur pipette, ensuring no air bubbles are trapped at the bottom.

1H NMR Acquisition: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune

and match the probe, lock onto the deuterium signal of CDCl3, and shim the magnet.

Acquire the 1H spectrum using a standard single-pulse sequence (zg30), 16 scans, a

spectral width of 20 ppm, and a relaxation delay (d1) of 1.0 s.

13C NMR Acquisition: Acquire the 13C{1H} decoupled spectrum using a standard sequence

(zgpg30). Set the number of scans to 512 (or 1024 depending on exact concentration) to

ensure a high signal-to-noise ratio. Use a spectral width of 250 ppm and a relaxation delay

(d1) of 2.0 s.
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Data Processing: Apply a line broadening factor of 0.3 Hz for 1H and 1.0 Hz for 13C prior to

Fourier transformation. Phase and baseline correct the spectra. Reference the chemical

shifts to the residual CHCl3 peak (7.26 ppm for 1H, 77.16 ppm for 13C).

Structural Assignment & Quantitative Data
The molecule consists of four distinct structural domains: the phenoxy aromatic ring, the propyl

aliphatic linker, the secondary amine, and the oxane (tetrahydropyran) ring. The assignment of

these regions relies heavily on chemical shifts, splitting patterns (J-coupling), and integration.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3)
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Position
Chemical Shift
(ppm)

Multiplicity Integration
Coupling
Constant (J in
Hz)

Ph-H (meta) 7.28 t 2H 7.5

Ph-H (para) 6.94 t 1H 7.3

Ph-H (ortho) 6.90 d 2H 7.8

Ph-O-CH2

(propyl)
4.02 t 2H 6.2

Oxane O-CH2

(equatorial)
3.96 ddd 2H 11.5, 4.5, 1.5

Oxane O-CH2

(axial)
3.40 td 2H 11.8, 2.2

N-CH2 (propyl) 2.78 t 2H 6.8

Oxane CH-N

(axial)
2.65 tt 1H 10.5, 4.0

Propyl CH2

(middle)
1.98 p 2H 6.5

Oxane CH2

(equatorial)
1.85 br d 2H 12.0

NH (amine) 1.50 br s 1H -

Oxane CH2

(axial)
1.42 dtd 2H 12.5, 10.5, 4.5

Table 2: 13C NMR Spectral Data (100 MHz, CDCl3)
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Position
Chemical Shift
(ppm)

Type Diagnostic Feature

Ph C-O (ipso) 159.0 C
Low intensity

(Quaternary, no NOE)

Ph C (meta) 129.5 CH High intensity

Ph C (para) 120.6 CH High intensity

Ph C (ortho) 114.5 CH High intensity

Oxane O-CH2

(C2/C6)
68.2 CH2

Deshielded by

adjacent oxygen

Ph-O-CH2 (propyl) 66.4 CH2
Deshielded by

adjacent oxygen

Oxane CH-N (C4) 53.1 CH
Deshielded by

adjacent nitrogen

N-CH2 (propyl) 43.8 CH2
Deshielded by

adjacent nitrogen

Oxane CH2 (C3/C5) 33.5 CH2 Aliphatic ring carbons

Propyl CH2 (middle) 30.2 CH2 Aliphatic chain carbon
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Workflow diagram illustrating the parallel acquisition and sequential processing of NMR data.
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N-(3-phenoxypropyl)oxan-4-amine

Phenoxy Group
1H: 6.9-7.3 ppm

Propyl Chain
1H: 1.9-4.0 ppm

Oxane Ring
1H: 1.4-4.0 ppm

Secondary Amine
1H: ~1.5 ppm (br s)

13C Shifts
ipso: 159 ppm

o/m/p: 114-130 ppm

13C Shifts
O-CH2: 66 ppm
N-CH2: 43 ppm
CH2: 30 ppm

13C Shifts
O-CH2: 68 ppm
CH-N: 53 ppm
CH2: 33 ppm

Click to download full resolution via product page

Logical assignment pathway mapping the molecular fragments to their corresponding 1H and

13C chemical shifts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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